Cas no 103342-81-0 (2H-1,4-Benzodiazepin-2-one,5-(2-fluorophenyl)-1,3-dihydro-1-methyl-3-[(1-methyl-1H-indol-3-yl)methyl]-, (R)-)

• Product name: 2H-1,4-Benzodiazepin-2-one,5-(2-fluorophenyl)-1,3-dihydro-1-methyl-3-[(1-methyl-1H-indol-3-yl)methyl]-, (R)-
• CAS No: 103342-81-0
• MF: C₂₆H₂₂FN₃O
• MW: 411.470789432526
• CID: 1136800
• PubChem ID: 15614734

2H-1,4-Benzodiazepin-2-one,5-(2-fluorophenyl)-1,3-dihydro-1-methyl-3-[(1-methyl-1H-indol-3-yl)methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one,5-(2-fluorophenyl)-1,3-dihydro-1-methyl-3-[(1-methyl-1H-indol-3-yl)methyl]-, (R)-
• DTXSID601109013
• BDBM50367523
• CHEMBL1907729
• 2H-1,4-Benzodiazepin-2-one, 5-(2-fluorophenyl)-1,3-dihydro-1-methyl-3-[(1-methyl-1H-indol-3-yl)methyl]-, (R)-
• 103342-81-0

• Inchi： InChI=1S/C26H22FN3O/c1-29-16-17(18-9-4-7-13-23(18)29)15-22-26(31)30(2)24-14-8-5-11-20(24)25(28-22)19-10-3-6-12-21(19)27/h3-14,16,22H,15H2,1-2H3/t22-/m1/s1
• InChI Key： WJEIRFDFZCCLMQ-JOCHJYFZSA-N
• SMILES： CN1C=C(C2=CC=CC=C21)CC3C(=O)N(C4=CC=CC=C4C(=N3)C5=CC=CC=C5F)C

Computed Properties

• Exact Mass: 411.17486
• Monoisotopic Mass: 411.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.6Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 37.6